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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromo-3-hydroxybenzoate (CAS No. 106291-80-9) is a halogenated aromatic ester

that serves as a crucial building block in the landscape of modern organic synthesis and

medicinal chemistry. Its strategic substitution pattern—featuring a bromine atom, a hydroxyl

group, and a methyl ester on a benzene ring—renders it a versatile intermediate for

constructing more complex molecular architectures. Notably, it is a key reactant in the

synthesis of selective inhibitors, making it highly relevant to drug discovery and development

programs.[1][2]

A comprehensive understanding of the physical properties of this compound is not merely

academic; it is fundamental to its practical application. Properties such as melting point,

solubility, and crystal structure directly influence reaction kinetics, purification strategies,

formulation development, and material handling. This guide provides an in-depth analysis of

the core physical and chemical characteristics of Methyl 4-bromo-3-hydroxybenzoate,

offering both established data and field-proven experimental protocols for its characterization.

Compound Identification and Structure
Accurate identification is the cornerstone of any chemical study. The essential identifiers for

Methyl 4-bromo-3-hydroxybenzoate are summarized below.
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Identifier Value

CAS Number 106291-80-9[3]

Molecular Formula C₈H₇BrO₃[1]

Molecular Weight 231.05 g/mol [4]

IUPAC Name Methyl 4-bromo-3-hydroxybenzoate

Synonyms 4-Bromo-3-hydroxybenzoic Acid Methyl Ester[3]

The molecular structure, depicted below, is key to understanding its chemical behavior and

physical properties. The interplay between the electron-withdrawing bromine atom and ester

group, and the electron-donating hydroxyl group, defines its reactivity and intermolecular

interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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